Cas no 2228577-34-0 ({1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol
• CAS No: 2228577-34-0
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 6529428
• PubChem ID: 165781787
• Update Time: 2025-10-16

{1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol
• 2228577-34-0
• {1-[(3-bromo-2-fluorophenyl)methyl]cyclopropyl}methanol
• EN300-1904980

• Inchi： 1S/C11H12BrFO/c12-9-3-1-2-8(10(9)13)6-11(7-14)4-5-11/h1-3,14H,4-7H2
• InChI Key： BMNGRWYKGSWGEJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC1(CO)CC1

Computed Properties

• Exact Mass: 258.00556g/mol
• Monoisotopic Mass: 258.00556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol

Introduction to {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol (CAS No. 2228577-34-0)

{1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol (CAS No. 2228577-34-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, including oncology, neurology, and cardiology. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol.

The chemical structure of {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol is notable for its bromo and fluoro substituents on the phenyl ring, as well as the cyclopropyl and methanol functionalities. These structural elements contribute to the compound's unique physicochemical properties, such as solubility, stability, and reactivity. The presence of the bromo and fluoro groups can influence the compound's electronic distribution and steric hindrance, which are critical factors in determining its biological activity.

In terms of synthesis, {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of 3-bromo-2-fluorobenzaldehyde with a suitable cyclopropane derivative, followed by reduction to form the methanol group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the use of hazardous reagents and improving overall yield and purity.

The biological activities of {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-cancer properties by selectively inhibiting key enzymes involved in tumor growth and metastasis. For instance, studies have demonstrated its ability to inhibit the activity of protein kinases such as AKT and MAPK, which are frequently overexpressed in cancer cells. Additionally, {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol has shown promise in neuroprotective applications by reducing oxidative stress and inflammation in neuronal cells.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

Moreover, recent studies have explored the potential of {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol as a lead compound for drug discovery. Researchers are investigating structural modifications to enhance its pharmacological properties, such as increasing its potency, improving its pharmacokinetic profile, and reducing potential toxicity. Computational methods, including molecular docking and virtual screening, have been employed to identify promising analogs with enhanced biological activities.

The environmental impact of {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol is also an important consideration. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing the generation of hazardous waste and reducing energy consumption. Additionally, efforts are being made to develop biodegradable formulations that can be safely disposed of without adverse environmental effects.

In conclusion, {1-(3-bromo-2-fluorophenyl)methylcyclopropyl}methanol (CAS No. 2228577-34-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.